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Compound of Interest

Compound Name: CAY 10465

Cat. No.: B15603190 Get Quote

For researchers, scientists, and drug development professionals utilizing CAY 10465, a

selective and high-affinity aryl hydrocarbon receptor (AhR) agonist, ensuring its proper disposal

is a critical component of laboratory safety and regulatory compliance.[1] While a specific,

detailed disposal protocol for CAY 10465 is not publicly available, the product information

strongly advises treating it as a hazardous material.[2] Therefore, adherence to established

guidelines for hazardous chemical waste is mandatory.

It is imperative to obtain and thoroughly review the Safety Data Sheet (SDS) provided by the

supplier before handling and disposing of CAY 10465.[2] This document will contain specific

information regarding the compound's hazards and the requisite safety precautions.

Core Disposal Procedures
The disposal of CAY 10465, whether in its pure solid form, in solution, or as a contaminant on

laboratory equipment, must be managed through an approved hazardous waste program. This

ensures the safety of laboratory personnel and prevents environmental contamination.

1. Unused or Expired CAY 10465 (Solid):

Collection: Place the solid CAY 10465 in a designated, well-sealed, and clearly labeled

hazardous waste container.

Labeling: The label must include the full chemical name ("CAY 10465"), the CAS Number

(688348-33-6), and appropriate hazard warnings as indicated in the SDS.[3]
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Storage: Store the container in a designated satellite accumulation area for hazardous

waste, segregated from incompatible materials.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a

certified hazardous waste disposal contractor for pickup and final disposal.

2. CAY 10465 Solutions (e.g., in DMSO or Ethanol):

Collection: All solutions containing CAY 10465 should be collected in a dedicated, leak-proof,

and sealed container suitable for liquid hazardous waste.

Labeling: The waste container label must list all chemical components, including the solvent

(e.g., "CAY 10465 in DMSO") and their estimated concentrations.

Storage: Store the liquid waste container in a secondary containment tray within a

designated hazardous waste accumulation area.

Disposal: Arrange for collection by your institution's EHS or a licensed waste management

provider. Under no circumstances should these solutions be poured down the drain.

3. Contaminated Laboratory Materials:

Collection: Any items that have come into contact with CAY 10465, such as pipette tips,

gloves, bench paper, and empty vials, must be considered contaminated solid waste. These

items should be collected in a designated, sealed container or a durable, clearly labeled bag.

Disposal: This contaminated waste must be disposed of through the hazardous waste

stream, following the same procedure as for the solid CAY 10465.

Quantitative Data for CAY 10465
For ease of reference in experimental design and safety assessment, the following table

summarizes key quantitative information for CAY 10465.
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Property Value

Molecular Weight 317.13 g/mol [3]

Purity ≥98%[2]

Solubility in Organic Solvents
Soluble in ethanol, DMSO, and

dimethylformamide (at least 20 mg/ml)[2]

Aqueous Solubility

Sparingly soluble; a 1:1 solution of DMSO:PBS

(pH 7.2) yields a solubility of approximately 0.5

mg/ml[2]

Storage (Solid Form)
Stable for at least two years when stored at

-20°C[2]

Storage (Aqueous Solution)
Not recommended for storage for more than one

day[2]

General Experimental Protocol Considerations
Given its function as an AhR agonist, a typical in vitro experimental workflow involving CAY
10465 would include:

Stock Solution Preparation: Dissolving the crystalline solid in a suitable organic solvent, such

as DMSO, to create a concentrated stock solution.

Working Solution Preparation: Diluting the stock solution in an appropriate aqueous buffer or

cell culture medium to the final desired experimental concentration.

Application: Introducing the working solution to the biological system (e.g., cell culture).

Incubation and Analysis: Allowing for an appropriate incubation period before conducting

downstream analyses to assess the effects of AhR activation.

Logical Workflow for CAY 10465 Disposal
The following diagram outlines the decision-making process for the safe and compliant

disposal of waste generated from the use of CAY 10465.
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Determine Waste Type

Solid (Unused Chemical or Contaminated Labware)

Solid

Liquid (Solution in Solvent)

Liquid

Package in a Labeled, Sealed Container for Solid Hazardous Waste Collect in a Labeled, Sealed Container for Liquid Hazardous Waste

Contact Environmental Health & Safety (EHS) for Pickup

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of CAY 10465 waste materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15603190?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/product/b15603190?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/cay10465.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

3. CAY 10465 - MedChem Express [bioscience.co.uk]

To cite this document: BenchChem. [Navigating the Safe Disposal of CAY 10465: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603190#cay-10465-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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